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Compound of Interest

Compound Name:
Praseodymium(III) nitrate

hexahydrate

Cat. No.: B106675 Get Quote

Disclaimer: The following technical guide provides a comprehensive overview of the properties

and uses of the compound associated with CAS number 15878-77-0. It is important for the

intended audience of researchers, scientists, and drug development professionals to note that

this CAS number identifies Praseodymium(III) nitrate hexahydrate, an inorganic salt. As

such, the information available primarily pertains to materials science and chemistry, rather

than pharmacology or drug development. Data on biological activity, signaling pathways, and

related experimental protocols typically associated with drug candidates are not available for

this compound.

Chemical and Physical Properties
Praseodymium(III) nitrate hexahydrate is a green, crystalline salt that is soluble in polar

solvents. It is a key precursor in the synthesis of various praseodymium-doped materials.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 15878-77-0

IUPAC Name praseodymium(3+) hexahydrate trinitrate

Molecular Formula H₁₂N₃O₁₅Pr

InChI Key LXXCECZPOWZKLC-UHFFFAOYSA-N

SMILES String

O.O.O.O.O.O.[Pr+3].[O-]--INVALID-LINK--=O.

[O-]--INVALID-LINK--=O.[O-]--INVALID-LINK--

=O

Molecular Weight 435.01 g/mol

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance Lime-green crystals [1][2]

Melting Point <100 °C [1]

Density 2.233 g/cm³ [1]

Solubility

Soluble in water, ethanol,

acetone, anhydrous amine,

alcohol, ether, polar solvents,

and acetonitrile.

[1][2]

Stability
Stable under recommended

storage conditions.
[3]

Synthesis and Production
The most common laboratory method for preparing praseodymium(III) nitrate hexahydrate is

through the acid-base neutralization reaction of praseodymium(III) oxide with nitric acid.[4]

More advanced synthesis techniques are also being explored to achieve better control over the

final product's characteristics.[4]
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Experimental Protocol: Acid-Base Neutralization
A stoichiometric amount of praseodymium(III) oxide is gradually added to a heated solution of

nitric acid.[4] The reaction is performed under constant stirring to ensure the complete

dissolution of the oxide.[4] The resulting solution is then carefully evaporated to crystallize the

praseodymium(III) nitrate hexahydrate.

Emerging Synthesis Techniques
Modern methods such as microwave-assisted synthesis, solvothermal synthesis, and ultrasonic

synthesis are being investigated to produce praseodymium compounds with enhanced

properties and in a more efficient manner.[4]

General Synthesis Workflow for Praseodymium(III) Nitrate Hexahydrate

Praseodymium(III) Oxide

Neutralization Reaction
(Heated, Stirring)

Nitric Acid

Aqueous Solution of
Pr(NO3)3

Evaporation &
Crystallization

Praseodymium(III) Nitrate
Hexahydrate Crystals
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Click to download full resolution via product page

Caption: Synthesis of Pr(NO₃)₃·6H₂O.

Applications and Uses
Praseodymium(III) nitrate hexahydrate is primarily utilized in the field of materials science.

Optical Materials: It is used to color glasses and enamels, producing a distinct yellow color.

[2] It is also a component in the production of optical glasses and photo-optical materials.[2]

[5]

Electronics and Catalysis: The compound finds use in electrical components and as a

catalyst.[2][5]

Precursor for Advanced Materials: It serves as a starting material for the synthesis of:

Praseodymium-doped materials and other praseodymium compounds.

Doped lanthanide oxysulfides for phosphors and fluorescent display tubes.[2][6]

Ceramic pigments and metal-organic frameworks.[2][5]

Double perovskite oxides for solid-state applications.

Safety and Handling
Praseodymium(III) nitrate hexahydrate is an oxidizing agent and requires careful handling.

Table 3: Hazard Information
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Hazard Statement Description

H272 May intensify fire; oxidizer.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

H412 Harmful to aquatic life with long lasting effects.

First Aid Measures
Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[7]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult an ophthalmologist.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[3][7]

Handling and Storage
Handling: Wear appropriate personal protective equipment, including safety glasses, gloves,

and a respirator if dust is generated.[3][7] Keep away from heat, sparks, open flames, and

combustible materials.[9]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7] The

material is hygroscopic.[7]
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Safe Handling Protocol

Handling Pr(NO3)3·6H2O

Wear PPE:
- Safety Glasses

- Gloves
- Respirator (if needed)

Spill Response:
- Evacuate area

- Collect without creating dust
- Dispose in closed containers

Avoid:
- Dust formation

- Contact with skin/eyes
- Inhalation

Store in:
- Cool, dry, well-ventilated area

- Tightly closed container

Keep away from:
- Combustibles

- Reducing agents
- Heat/flames

Click to download full resolution via product page

Caption: Pr(NO₃)₃·6H₂O Handling Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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